Cas no 1261957-65-6 (5-(3-Ethoxyphenyl)-2-chlorobenzoic acid)

• Product Name: 5-(3-Ethoxyphenyl)-2-chlorobenzoic acid
• CAS No: 1261957-65-6
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18320417
• CID: 2766002
• PubChem ID: 53226320
• Update Time: 2025-07-01

5-(3-Ethoxyphenyl)-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50690031
• 5-(3-Ethoxyphenyl)-2-chlorobenzoic acid, 95%
• MFCD18320417
• 5-(3-ETHOXYPHENYL)-2-CHLOROBENZOIC ACID
• 4-Chloro-3'-ethoxy[1,1'-biphenyl]-3-carboxylic acid
• AKOS017552763
• 1261957-65-6
• 5-(3-Ethoxyphenyl)-2-chlorobenzoic acid

• MDL： MFCD18320417
• Inchi： 1S/C15H13ClO3/c1-2-19-12-5-3-4-10(8-12)11-6-7-14(16)13(9-11)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： JPCWEMOSLMGXLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC=C(C=1)OCC

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-(3-Ethoxyphenyl)-2-chlorobenzoic acid

5-(3-Ethoxyphenyl)-2-chlorobenzoic Acid: A Comprehensive Overview

5-(3-Ethoxyphenyl)-2-chlorobenzoic acid, with the CAS number 1261957-65-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block for advanced materials. Recent studies have shed light on its synthesis, properties, and potential uses, making it a subject of ongoing research.

The molecular structure of 5-(3-Ethoxyphenyl)-2-chlorobenzoic acid consists of a benzoic acid moiety substituted with a 3-ethoxyphenyl group at the 5-position and a chlorine atom at the 2-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The presence of the ethoxy group introduces electron-donating effects, while the chlorine atom contributes electron-withdrawing characteristics, creating a balance that can be exploited in various chemical reactions.

Recent advancements in synthetic methodologies have enabled efficient routes to prepare 5-(3-Ethoxyphenyl)-2-chlorobenzoic acid. Researchers have explored both traditional and modern techniques, including Suzuki coupling reactions and Friedel-Crafts acylation, to synthesize this compound. These methods not only enhance the yield but also ensure high purity, which is essential for its application in sensitive areas such as drug discovery.

The physical and chemical properties of 5-(3-Ethoxyphenyl)-2-chlorobenzoic acid have been extensively studied. Its melting point, solubility, and stability under various conditions have been characterized using advanced analytical techniques such as X-ray crystallography and thermogravimetric analysis. These studies reveal that the compound exhibits good thermal stability and moderate solubility in organic solvents, making it suitable for use in diverse chemical environments.

In terms of applications, 5-(3-Ethoxyphenyl)-2-chlorobenzoic acid has shown promise in the pharmaceutical industry. Its ability to act as a precursor for bioactive molecules has led to its exploration in drug design. Recent research highlights its potential as an anti-inflammatory agent and an inhibitor of certain enzymes involved in disease pathways. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been investigated, further expanding its utility in organic chemistry.

The environmental impact of 5-(3-Ethoxyphenyl)-2-chlorobenzoic acid is another area of growing interest. Studies have assessed its biodegradability and toxicity under controlled conditions. Results indicate that while it exhibits low acute toxicity, long-term ecological effects require further investigation to ensure sustainable practices in its production and use.

In conclusion, 5-(3-Ethoxyphenyl)-2-chlorobenzoic acid, with CAS number 1261957-65-6, stands out as a versatile compound with multifaceted applications. Its unique structure, efficient synthesis methods, and promising properties position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.